Ethanethioic acid, (phenylamino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester
Ethanethioic acid, (phenylamino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester
Brand Name:
Vulcanchem
CAS No.:
127227-37-6
VCID:
VC21179531
InChI:
InChI=1S/C23H18N6O2S2/c1-14-26-19(11-15-12-25-18-10-6-5-9-17(15)18)21(31)29(14)22-27-28-23(33-22)32-20(30)13-24-16-7-3-2-4-8-16/h2-12,24,31H,13H2,1H3/b15-11+
SMILES:
CC1=NC(=C(N1C2=NN=C(S2)SC(=O)CNC3=CC=CC=C3)O)C=C4C=NC5=CC=CC=C54
Molecular Formula:
C23H18N6O2S2
Molecular Weight:
474.6 g/mol
Ethanethioic acid, (phenylamino)-, S-(5-(4,5-dihydro-4-(1H-indol-3-ylmethylene)-2-methyl-5-oxo-1H-imidazol-1-yl)-1,3,4-thiadiazol-2-yl) ester
CAS No.: 127227-37-6
Cat. No.: VC21179531
Molecular Formula: C23H18N6O2S2
Molecular Weight: 474.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 127227-37-6 |
|---|---|
| Molecular Formula | C23H18N6O2S2 |
| Molecular Weight | 474.6 g/mol |
| IUPAC Name | S-[5-[5-hydroxy-4-[(Z)-indol-3-ylidenemethyl]-2-methylimidazol-1-yl]-1,3,4-thiadiazol-2-yl] 2-anilinoethanethioate |
| Standard InChI | InChI=1S/C23H18N6O2S2/c1-14-26-19(11-15-12-25-18-10-6-5-9-17(15)18)21(31)29(14)22-27-28-23(33-22)32-20(30)13-24-16-7-3-2-4-8-16/h2-12,24,31H,13H2,1H3/b15-11+ |
| Standard InChI Key | GKYVCMVVHZJMOY-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=CC=C5 |
| SMILES | CC1=NC(=C(N1C2=NN=C(S2)SC(=O)CNC3=CC=CC=C3)O)C=C4C=NC5=CC=CC=C54 |
| Canonical SMILES | CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC=CC=C5 |
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